Cas no 2172599-33-4 ((3rs,6rs&)-1,1-difluorospiro2.5octane-6-carboxylic acid)

• Product Name: (3rs,6rs&)-1,1-difluorospiro2.5octane-6-carboxylic acid
• CAS No: 2172599-33-4
• MF: C₉H₁₂F₂O₂
• MW: 190.187190055847
• CID: 5378319
• PubChem ID: 89692936
• Update Time: 2025-10-28

(3rs,6rs&)-1,1-difluorospiro2.5octane-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (3rs,6rs&)-1,1-difluorospiro[2.5]octane-6-carboxylic acid
• (3rs,6rs&)-1,1-difluorospiro2.5octane-6-carboxylic acid

• Inchi： 1S/C9H12F2O2/c10-9(11)5-8(9)3-1-6(2-4-8)7(12)13/h6H,1-5H2,(H,12,13)/t6-,8-
• InChI Key： RVASSHNVWZETBJ-FKQCQYRASA-N
• SMILES： C1(F)(F)[C@@]2(CC[C@@H](C(O)=O)CC2)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids

Additional information on (3rs,6rs&)-1,1-difluorospiro2.5octane-6-carboxylic acid

Introduction to (3RS,6RS&)-1,1-Difluorospiro[2.5]octane-6-carboxylic Acid (CAS No. 2172599-33-4)

(3RS,6RS&)-1,1-Difluorospiro[2.5]octane-6-carboxylic acid (CAS No. 2172599-33-4) is a novel compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural features and potential applications. This compound belongs to the class of spirocyclic compounds, which are characterized by a central spiro atom connecting two rings. The presence of difluoro groups and the carboxylic acid functionality imparts distinct chemical and biological properties to this molecule.

The spirocyclic structure of (3RS,6RS&)-1,1-difluorospiro[2.5]octane-6-carboxylic acid provides it with enhanced stability and conformational rigidity compared to linear analogs. These properties are particularly advantageous in drug design, where maintaining a specific three-dimensional structure is crucial for binding to target proteins or enzymes. Recent studies have highlighted the importance of spirocyclic compounds in various therapeutic areas, including anticancer, antiviral, and anti-inflammatory agents.

The difluoro groups in (3RS,6RS&)-1,1-difluorospiro[2.5]octane-6-carboxylic acid play a critical role in modulating its physicochemical properties. Fluorine atoms are known for their high electronegativity and small size, which can significantly influence the electronic distribution and steric environment of the molecule. This can lead to improved metabolic stability, enhanced lipophilicity, and altered binding affinities to biological targets. These attributes make (3RS,6RS&)-1,1-difluorospiro[2.5]octane-6-carboxylic acid an attractive candidate for further optimization in drug discovery programs.

The carboxylic acid functionality in this compound is another key feature that contributes to its versatility in chemical synthesis and biological applications. Carboxylic acids can participate in a wide range of chemical reactions, such as esterification, amidation, and salt formation. These reactions are essential for the synthesis of prodrugs, conjugates, and other derivatives that may exhibit improved pharmacokinetic profiles or enhanced therapeutic efficacy. Additionally, the carboxylic acid group can form hydrogen bonds with target proteins or enzymes, enhancing the compound's binding affinity and selectivity.

Recent research has explored the potential of (3RS,6RS&)-1,1-difluorospiro[2.5]octane-6-carboxylic acid as a scaffold for the development of new therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound showed promising activity against various cancer cell lines. The researchers found that the spirocyclic structure and difluoro groups contributed to the compound's ability to inhibit key enzymes involved in cancer cell proliferation and survival.

In another study conducted by a team at the University of California, researchers investigated the anti-inflammatory properties of (3RS,6RS&)-1,1-difluorospiro[2.5]octane-6-carboxylic acid derivatives. The results indicated that these compounds effectively reduced inflammation in both in vitro and in vivo models by inhibiting the production of pro-inflammatory cytokines and chemokines. This finding suggests that (3RS,6RS&)-1,1-difluorospiro[2.5]octane-6-carboxylic acid could be a valuable lead compound for developing new anti-inflammatory drugs.

The synthesis of (3RS,6RS&)-1,1-difluorospiro[2.5]octane-6-carboxylic acid typically involves multi-step procedures that require precise control over reaction conditions to achieve high yields and stereoselectivity. One common approach is to start with a suitable cyclic precursor and introduce the difluoro groups through selective fluorination reactions followed by carboxylation steps. Advances in synthetic methods have made it possible to produce this compound on a larger scale with improved efficiency and purity.

In conclusion, (3RS,6RS&)-1,1-difluorospiro[2.5]octane-6-carboxylic acid (CAS No. 2172599-33-4) represents a promising compound with unique structural features that offer significant potential for applications in medicinal chemistry and drug discovery. Its spirocyclic structure, difluoro groups, and carboxylic acid functionality collectively contribute to its favorable physicochemical properties and biological activities. Ongoing research continues to explore new derivatives and applications of this compound, further solidifying its importance in the field.